Cas no 1311316-45-6 (1-[(1-phenylpyrazol-4-yl)methyl]piperazine;dihydrochloride)

• Product Name: 1-[(1-phenylpyrazol-4-yl)methyl]piperazine;dihydrochloride
• CAS No: 1311316-45-6
• MF: C₁₄H₁₉ClN₄
• MW: 278.780461549759
• CID: 4587727
• Update Time: 2025-11-01

1-[(1-phenylpyrazol-4-yl)methyl]piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1-phenyl-1H-pyrazol-4-yl)methyl]piperazine dihydrochloride
• 1-[(1-phenylpyrazol-4-yl)methyl]piperazine;dihydrochloride

• Inchi： 1S/C14H18N4.ClH/c1-2-4-14(5-3-1)18-12-13(10-16-18)11-17-8-6-15-7-9-17;/h1-5,10,12,15H,6-9,11H2;1H
• InChI Key： NASHTQOMHLWHHQ-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1C=NN(C2C=CC=CC=2)C=1.Cl

Additional information on 1-[(1-phenylpyrazol-4-yl)methyl]piperazine;dihydrochloride

Introduction to 1-[(1-phenylpyrazol-4-yl)methyl]piperazine; Dihydrochloride (CAS No. 1311316-45-6)

1-[(1-phenylpyrazol-4-yl)methyl]piperazine; dihydrochloride (CAS No. 1311316-45-6) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as PMP-piperazine dihydrochloride, is a derivative of piperazine with a phenylpyrazole moiety attached to the piperazine ring. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and cancer research.

The chemical structure of 1-[(1-phenylpyrazol-4-yl)methyl]piperazine; dihydrochloride consists of a piperazine ring linked to a phenylpyrazole group through a methylene bridge. The presence of the phenylpyrazole moiety imparts significant biological activity to the molecule, making it an attractive target for drug development. The dihydrochloride salt form enhances its solubility and stability, which are crucial properties for pharmaceutical applications.

Recent studies have highlighted the potential of 1-[(1-phenylpyrazol-4-yl)methyl]piperazine; dihydrochloride in modulating various biological pathways. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. This receptor is implicated in several neurological conditions, including depression, anxiety, and schizophrenia. Studies have shown that PMP-piperazine dihydrochloride exhibits selective antagonism towards the 5-HT_2A receptor, which could lead to novel therapeutic strategies for these disorders.

In addition to its potential in CNS disorders, 1-[(1-phenylpyrazol-4-yl)methyl]piperazine; dihydrochloride has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with signaling pathways involved in cell proliferation and survival. Specifically, it has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a potential lead compound for developing new anticancer agents.

The pharmacokinetic properties of PMP-piperazine dihydrochloride have been extensively studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 1-[(1-phenylpyrazol-4-yl)methyl]piperazine; dihydrochloride, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating specific conditions such as major depressive disorder and certain types of cancer. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects and an acceptable safety profile.

In conclusion, 1-[(1-phenylpyrazol-4-yl)methyl]piperazine; dihydrochloride (CAS No. 1311316-45-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new treatments for CNS disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.